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Compound of Interest

Compound Name: Diisopropyl oxalate

Cat. No.: B1595506 Get Quote

Technical Support Center: Diisopropyl Oxalate
This guide provides essential information for the safe handling and storage of Diisopropyl
oxalate, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Diisopropyl oxalate?

A1: Diisopropyl oxalate is classified as a combustible liquid that can cause skin irritation,

serious eye irritation, and may lead to respiratory irritation.[1][2] It is crucial to handle this

chemical with appropriate safety precautions to avoid exposure.

Q2: What are the proper storage conditions for Diisopropyl oxalate?

A2: Diisopropyl oxalate should be stored in a tightly closed container in a dry, cool, and well-

ventilated area.[1] It is also noted to be moisture-sensitive. For long-term storage, a refrigerated

environment is recommended.

Q3: What personal protective equipment (PPE) is necessary when handling Diisopropyl
oxalate?

A3: When handling Diisopropyl oxalate, it is imperative to use appropriate personal protective

equipment. This includes tightly fitting safety goggles with side-shields, chemical-resistant
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gloves, and fire/flame resistant and impervious clothing.[1] If there is a risk of exceeding

exposure limits or experiencing irritation, a full-face respirator should be used.[1]

Q4: What should I do in case of accidental skin or eye contact with Diisopropyl oxalate?

A4: In case of skin contact, immediately take off contaminated clothing and wash the affected

area with soap and plenty of water.[1] For eye contact, rinse with pure water for at least 15

minutes and consult a doctor.[1]

Q5: How should I handle a spill of Diisopropyl oxalate?

A5: In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

Wear personal protective equipment, including chemical-impermeable gloves.[1] Collect the

spilled material using spark-proof tools and place it in a suitable, closed container for disposal.

[1] Prevent the spill from entering drains.[1]

Q6: What materials are incompatible with Diisopropyl oxalate?

A6: Diisopropyl oxalate should be stored away from incompatible materials such as strong

oxidizing agents, acids, and bases.[3]
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Issue Possible Cause Solution

Visible degradation or

discoloration of Diisopropyl

oxalate

Improper storage, exposure to

moisture or incompatible

materials.

Ensure the container is tightly

sealed and stored in a cool,

dry, well-ventilated place away

from incompatible substances.

[1] Consider purging the

container with an inert gas

before sealing.

Skin or eye irritation during

handling

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Always wear appropriate PPE,

including chemical-resistant

gloves and safety goggles.[1] If

irritation occurs, follow the first-

aid measures outlined in the

FAQs and the Safety Data

Sheet (SDS).[1]

A strong odor is detected

during use

Inadequate ventilation or a

possible spill.

Work in a well-ventilated area,

preferably in a chemical fume

hood.[1] Check for any spills

and clean them up

immediately using the

appropriate procedure.

Quantitative Data Summary
Parameter Value Source

Storage Temperature 2-8°C (Refrigerator) [4][5]

Flash Point 75.3°C [6]

Boiling Point ~190°C (estimate) [6]

Density ~1.002 g/cm³ [6]

Experimental Protocols
Protocol: Small-Scale Spill Cleanup
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Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated, and if possible, perform the cleanup in a chemical fume

hood.[1]

Remove Ignition Sources: Eliminate all potential ignition sources, such as open flames,

sparks, and hot surfaces.[1]

Don Personal Protective Equipment (PPE): At a minimum, wear chemical-resistant gloves,

safety goggles with side-shields, and a lab coat. For larger spills, consider a respirator.[1]

Contain the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to

contain the spill. Do not use combustible materials like paper towels.

Absorb the Spill: Carefully apply the absorbent material over the spill, working from the

outside in to prevent spreading.

Collect the Waste: Once the Diisopropyl oxalate is fully absorbed, use non-sparking tools

to collect the material into a suitable, labeled, and sealed container for chemical waste.[1]

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol),

followed by soap and water.

Dispose of Waste: Dispose of the waste container and any contaminated PPE according to

your institution's hazardous waste disposal procedures.[1]

Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is

complete.
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Caption: Workflow for the safe handling and storage of Diisopropyl oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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